Cas no 150737-18-1 (4-Keto 9-cis Retinoic Acid)

4-Keto 9-cis Retinoic Acid structure
4-Keto 9-cis Retinoic Acid structure
Product Name:4-Keto 9-cis Retinoic Acid
CAS No:150737-18-1
MF:C20H26O3
MW:314.418646335602
CID:99796
PubChem ID:9972939
Update Time:2025-04-18

4-Keto 9-cis Retinoic Acid Chemical and Physical Properties

Names and Identifiers

    • Retinoic acid, 4-oxo-,9-cis- (9CI)
    • 4-Keto 9-cis Retinoic Acid
    • 13-cis-4-Oxoretinoic acid
    • 4-Keto 13-cis-Retinoic Acid
    • 4-Oxo-13-cis-retinoic acid
    • 4-oxo-all-rans-retinoic acid
    • 4-oxo-all-trans-retinoic acid
    • 4-Oxo-isotretinoin
    • 4-oxo-Retinoic acid
    • all-trans-4-oxoretinoic acid
    • Oxoretinoic acid
    • Retinoic acid,4-oxo-,13-cis
    • 4-Keto-9-cis-tretinoin
    • 4-Oxo-9-cis-Retinoic Aci
    • 4-Oxo-9-cis-Retinoic Acid
    • (2E,4E,6Z,8E)-4-Keto-3,7-dimethyl-9-(2,6,6-trimethylcyclohex-1-enyl)nona-2,4,6,8-tetraenoic Acid
    • AKOS025294566
    • (9cis)-4-oxoretinoic acid
    • Retinoic acid, 4-oxo-, 9-cis-
    • (2E,4E,6Z,8E)-3,7-DIMETHYL-9-(2,6,6-TRIMETHYL-3-OXOCYCLOHEX-1-EN-1-YL)NONA-2,4,6,8-TETRAENOIC ACID
    • CHEBI:139255
    • GGCUJPCCTQNTJF-NAXRMXIQSA-N
    • 4-keto-9-cis-retinoic acid
    • 150737-18-1
    • (2E,4E,6Z,8E)-3,7-dimethyl-9-(2,6,6-trimethyl-3-oxocyclohexen-1-yl)nona-2,4,6,8-tetraenoic acid
    • 9-cis-4-ketoretinoic acid
    • J-008736
    • 9-cis-4-oxoretinoic acid
    • DTXSID101312942
    • Inchi: 1S/C20H26O3/c1-14(7-6-8-15(2)13-19(22)23)9-10-17-16(3)18(21)11-12-20(17,4)5/h6-10,13H,11-12H2,1-5H3,(H,22,23)/b8-6+,10-9+,14-7-,15-13+
    • InChI Key: GGCUJPCCTQNTJF-NAXRMXIQSA-N
    • SMILES: O=C1C(C)=C(/C=C/C(=C\C=C\C(=C\C(=O)O)\C)/C)C(C)(C)CC1

Computed Properties

  • Exact Mass: 314.18800
  • Monoisotopic Mass: 314.18819469g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 638
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 4
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 54.4Ų

Experimental Properties

  • Melting Point: 172-1740C
  • Stability/Shelf Life: Light and Temperature Sensitive
  • PSA: 54.37000
  • LogP: 4.78160

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